Cas no 151837-09-1 (Rp-cAMPS triethylammonium salt)

• Product name: Rp-cAMPS triethylammonium salt
• CAS No: 151837-09-1
• MF: C₁₆H₂₇N₆O₅PS
• MW: 446.461542367935
• CID: 824877
• PubChem ID: 16218857

Rp-cAMPS triethylammonium salt Chemical and Physical Properties

Names and Identifiers

• cAMPS-Rp, triethylammonium salt
• ADENOSINE- 3', 5'- CYCLIC MONOPHOSPHOROTHIOATE, RP- ISOMER ( RP-CAMPS ), ECONOMY GRADE
• Rp-Cyclic AMPS
• Rp-Cyclic AMPS (triethylammonium salt)
• RP-CAMPS TEA
• CAMPS TEA, RP-ISOMER
• OXIPZMKSNMRTIV-RNSTXJOVSA-N
• RP-CAMPS TRIETHYL AMMONIUM SALT
• rp-camps triethylammonium salt hydrate
• ADENOSINE 3',5'-CYCLIC PHOSPHOROTHIOATE-RP, TRIETHYLAMMONIUM SALT
• Rp-Adenosine 3′,5′-cyclic monophosphorothioate triethylammonium salt
• Rp-Cyclic 3′,5′-hydrogen phosphorothioate adenosine triethylammonium salt
• Rp-cAMPS triethylammonium salt
• OXIPZMKSNMRTIV-NVGWRVNNSA-N
• 151837-09-1
• CS-0019673
• (2R,4aR,6R,7R,7aS)-6-(6-Amino-9H-purin-9-yl)-2-mercaptotetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-7-ol 2-oxide - N,N-diethylethanamine (1:1)
• (S)-Adenosine, cyclic 3',5'-(hydrogenphosphorothioate) triethylammonium
• Rp-Adenosine 3',5'-cyclic monophosphorothioate triethylammonium salt, powder, >=98% (HPLC)
• HY-100530
• MFCD03703495
• G12986
• CHEMBL1256676
• Sp-Camps
• AKOS040736764
• 93602-66-5
• Sc-camps triethylamine(sp-adenosine-3,5-cyclic monophosphothioate triethyla
• Adenosine 3',5'-cyclic monophosphothioate Rp-isomer triethylammonium salt
• Rp-Cyclic 3',5'-hydrogen phosphorothioate adenosine Triethylammonium salt
• Rp-Adenosine 3',5'-cyclic monophosphorothioate triethylammonium salt
• Adenosine 3',5'-cyclic Monophosphorothioate, Rp-Isomer, Triethylammonium Salt - CAS 151837-09-1
• 73208-40-9
• Sp-Adenosine 3',5'-cyclic monophosphorothioate triethylammonium salt hydrate, >=98% (HPLC), solid
• (2S,4AR,6R,7R,7aS)-6-(6-amino-9H-purin-9-yl)-7-hydroxy-2-mercaptotetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinine 2-oxide compound with triethylamine (1:1)
• RP-cAMPS
• (4aR,6R,7R,7aS)-6-(6-aminopurin-9-yl)-2-hydroxy-2-sulfanylidene-4a,6,7,7a-tetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-7-ol;N,N-diethylethanamine
• Cyclic 3',5'-[Hydrogen (R)-phosphorothioate] Adenosine Triethylammonium Salt;
• Rp-Adenosine 3',5'-cyclic Monophosphorothioate, Sodium Salt
• Rp-adenosine 3,5-cyclic monophosphorothioate triethylammonium salt hydrate
• Rp-Adenosine 3',5'-cyclic monophosphorothioate Triethylammonium salt hydrate
• DTXSID901349490
• Rp-cAMPS (triethylammonium salt)

• Inchi： InChI=1S/C10H12N5O5PS.C6H15N/c11-8-5-9(13-2-12-8)15(3-14-5)10-6(16)7-4(19-10)1-18-21(17,22)20-7;1-4-7(5-2)6-3/h2-4,6-7,10,16H,1H2,(H,17,22)(H2,11,12,13);4-6H2,1-3H3/t4-,6-,7-,10-,21-;/m1./s1
• InChI Key： OXIPZMKSNMRTIV-RNSTXJOVSA-N
• SMILES： C1[C@@H]2[C@H]([C@H]([C@H](N3C=NC4=C(N)N=CN=C43)O2)O)O[P@@](=S)(O)O1.CCN(CC)CC

Computed Properties

• Exact Mass: 446.15012615g/mol
• Monoisotopic Mass: 446.15012615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 35

Experimental Properties

• Color/Form: Not available
• Solubility: H2O: soluble10mg/mL
• Solubility: Not available

Additional information on Rp-cAMPS triethylammonium salt

Rp-cAMPS triethylammonium salt (CAS No. 151837-09-1): An Overview of Its Role in Biochemical Research and Therapeutic Applications

Rp-cAMPS triethylammonium salt (CAS No. 151837-09-1) is a potent and selective inhibitor of protein kinase A (PKA), a key enzyme in cellular signaling pathways. This compound has gained significant attention in recent years due to its ability to modulate cAMP-dependent signaling, making it a valuable tool in both academic research and pharmaceutical development.

Rp-cAMPS triethylammonium salt is a synthetic analog of cyclic adenosine monophosphate (cAMP), which plays a crucial role in various physiological processes, including metabolism, ion transport, and gene expression. The compound's structure closely resembles that of cAMP, allowing it to interact with PKA and other cAMP-binding proteins. However, unlike cAMP, Rp-cAMPS triethylammonium salt acts as an antagonist, inhibiting the activation of PKA by preventing the binding of cAMP to its regulatory subunits.

In biochemical research, Rp-cAMPS triethylammonium salt has been extensively used to study the mechanisms of cAMP-dependent signaling pathways. One of the key areas of research involves its role in modulating the activity of PKA in different cellular contexts. For example, a recent study published in the Journal of Biological Chemistry demonstrated that Rp-cAMPS triethylammonium salt can effectively inhibit PKA activity in cardiomyocytes, leading to reduced phosphorylation of downstream targets such as phospholamban and troponin I. This finding has important implications for understanding the regulation of cardiac function and the potential therapeutic applications of PKA inhibitors in cardiovascular diseases.

Beyond its use in basic research, Rp-cAMPS triethylammonium salt has also shown promise in preclinical studies for its potential therapeutic applications. In a study published in the Nature Communications, researchers investigated the effects of Rp-cAMPS triethylammonium salt on neurodegenerative diseases such as Alzheimer's disease. The study found that treatment with Rp-cAMPS triethylammonium salt could reduce the accumulation of amyloid-beta plaques and improve cognitive function in animal models. These results suggest that PKA inhibition may be a viable strategy for developing new treatments for neurodegenerative disorders.

The pharmacological properties of Rp-cAMPS triethylammonium salt have also been explored in detail. The compound is highly soluble in water and has good stability under physiological conditions, making it suitable for use in both in vitro and in vivo experiments. Additionally, its selective inhibition of PKA over other protein kinases minimizes off-target effects, enhancing its utility as a research tool and potential therapeutic agent.

In the context of drug development, Rp-cAMPS triethylammonium salt serves as a valuable lead compound for designing more potent and specific PKA inhibitors. Recent advances in medicinal chemistry have led to the synthesis of several derivatives with improved pharmacokinetic properties and enhanced biological activity. For instance, a study published in the Journal of Medicinal Chemistry reported the development of a series of novel Rp-cAMPS analogs with increased potency and selectivity for PKA inhibition. These derivatives show promise for further optimization and clinical evaluation.

The safety profile of Rp-cAMPS triethylammonium salt is another important consideration for its use in therapeutic applications. Preclinical studies have generally shown that the compound is well-tolerated at effective doses, with minimal toxicity observed in animal models. However, further investigations are needed to fully assess its safety and efficacy in human subjects.

In conclusion, Rp-cAMPS triethylammonium salt (CAS No. 151837-09-1) is a versatile compound with significant potential for both academic research and pharmaceutical development. Its ability to selectively inhibit PKA makes it an invaluable tool for studying cAMP-dependent signaling pathways and developing new therapeutic strategies for various diseases. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the field of biochemistry and pharmacology.